1-cyclopentyl-4-[(4-fluorophenyl)sulfonyl]piperazine oxalate

• IUPAC Name: 1-cyclopentyl-4-(4-fluorophenyl)sulfonylpiperazine;oxalic acid
• InChI: InChI=1S/C15H21FN2O2S.C2H2O4/c16-13-5-7-15(8-6-13)21(19,20)18-11-9-17(10-12-18)14-3-1-2-4-14;3-1(4)2(5)6/h5-8,14H,1-4,9-12H2;(H,3,4)(H,5,6)
• InChI Key: PWRGTUHGJJLKDM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)F.C(=O)(C(=O)O)O
• Molecular Formula: C17H23FN2O6S
• Molecular Weight: 402.4 g/mol

Description

1-cyclopentyl-4-[(4-fluorophenyl)sulfonyl]piperazine oxalate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The compound is commonly referred to as CPP-115 and has been widely studied for its effects on the central nervous system.

Mechanism of Action

CPP-115 acts as an inhibitor of the enzyme gamma-aminobutyric acid (GABA) transaminase. GABA is an inhibitory neurotransmitter in the central nervous system that plays a crucial role in regulating neuronal excitability. Inhibition of GABA transaminase results in increased levels of GABA, which leads to a reduction in neuronal excitability and a decrease in the release of dopamine, a neurotransmitter associated with reward and addiction.
Biochemical and Physiological Effects
CPP-115 has been shown to have several biochemical and physiological effects. Studies have shown that the compound increases the levels of GABA in the brain, which leads to a reduction in neuronal excitability. CPP-115 has also been shown to decrease the release of dopamine, which is associated with reward and addiction. Additionally, the compound has been shown to have anxiolytic and anticonvulsant effects.

Advantages and Limitations for Lab Experiments

CPP-115 has several advantages for use in lab experiments. The compound is highly selective for GABA transaminase and has a long half-life, which makes it suitable for use in animal studies. However, CPP-115 has some limitations, including its poor solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on CPP-115. One area of research is the development of more potent and selective inhibitors of GABA transaminase. Another area of research is the investigation of the effects of CPP-115 on other neurotransmitters and their receptors. Finally, the potential use of CPP-115 in the treatment of other neurological disorders such as Alzheimer's disease and Parkinson's disease should be explored.
Conclusion
In conclusion, CPP-115 is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The compound has been studied for its effects on the central nervous system, and its mechanism of action involves the inhibition of GABA transaminase. CPP-115 has several advantages for use in lab experiments, but also has some limitations. Future research on CPP-115 should focus on the development of more potent and selective inhibitors of GABA transaminase and the investigation of its potential use in the treatment of other neurological disorders.

Scientific Research Applications

CPP-115 has been studied for its potential applications in various fields of scientific research. One of the most significant applications of CPP-115 is in the treatment of addiction. Studies have shown that CPP-115 can reduce drug-seeking behavior in animals and humans. The compound has also been studied for its potential use in the treatment of epilepsy, anxiety, and depression.